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Compound of Interest

Compound Name: Dibutyl fumarate

cat. No.: B091571

An In-depth Technical Guide on the Core Reactivity of Dibutyl Fumarate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibutyl fumarate (DBF), the dibutyl ester of fumaric acid, is a significant chemical intermediate
primarily utilized as a plasticizer and a comonomer in polymer production.[1][2][3] Its reactivity
is centered around the electron-deficient carbon-carbon double bond and the two ester
functionalities. This guide provides a comprehensive investigation into the core reactivity of
dibutyl fumarate, detailing its synthesis, key chemical transformations such as polymerization
and addition reactions, and its biological interactions. Detailed experimental protocols,
tabulated quantitative data, and process diagrams are included to support further research and
application development.

Chemical Identity and Physicochemical Properties

Dibutyl fumarate is characterized by the trans configuration of its central double bond, which
imparts greater molecular stability compared to its cis-isomer, dibutyl maleate.[4] This
stereochemistry is a determining factor in its physical properties and reactivity patterns.[4]

Physical and Chemical Data

The fundamental physicochemical properties of dibutyl fumarate are summarized below.
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Property Value Reference(s)
Molecular Formula C12H2004 [1]
Molecular Weight 228.28 g/mol [5]1[6]
CAS Number 105-75-9 [1]
Appearance C.:Ieér, colorless to pale yellow 1]

liquid
Density 0.987 - 1.0 g/cm3 at 20°C [6][71[8]
Boiling Point 280.0 - 284 °C at 760 mmHg [6]119]
Melting Point -18 °C [6]
Flash Point 136.4 - 142.0 °C [6][81[9]

Auto-ignition Temp.

255 °C

[7]

Solubility

Insoluble in water; soluble in

acetone, chloroform

[1](8]

IUPAC Name

dibutyl (E)-but-2-enedioate

[5]

Toxicological Data

A summary of key toxicological endpoints is provided for handling and safety assessment.

Endpoint Value Species Reference(s)
Oral LD50 8,530 mg/kg Rat [7]

Dermal LD50 10,000 mg/kg Rabbit [10]

Skin Sensitization May cause an allergic [7][11]

skin reaction.[7][11]

Core Chemical Reactivity

The reactivity of dibutyl fumarate is dominated by its a,3-unsaturated ester structure. This

allows it to participate in a variety of chemical transformations, including synthesis via
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esterification, polymerization, and conjugate addition reactions.

Synthesis of Dibutyl Fumarate

The industrial production of dibutyl fumarate is typically achieved through the direct acid-
catalyzed esterification of fumaric acid with n-butanol.[4][12][13] This process, a Fischer
esterification, involves the protonation of a carboxylic acid group, followed by nucleophilic
attack by the alcohol, formation of a tetrahedral intermediate, and subsequent elimination of
water.[4]
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Caption: Workflow for the synthesis of dibutyl fumarate.
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An alternative synthesis route involves the catalyzed isomerization of the cis-isomer, dibutyl
maleate, to the more thermodynamically stable trans-isomer, dibutyl fumarate.[4]

Polymerization Reactions

While the homopolymerization of dibutyl fumarate is challenging due to low reactivity, it is
widely used as a comonomer.[2][4] It serves as an internal plasticizer in polymers like PVC and
polystyrene, enhancing flexibility and durability.[3][8][14]

The reactivity of the fumarate backbone in polymerization is well-exemplified by the synthesis
of Poly(propylene fumarate) (PPF), a biodegradable polymer with significant biomedical
applications.[15][16] PPF is synthesized via a two-step transesterification reaction starting from
a related dialkyl fumarate (diethyl fumarate).[16][17]
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Step 1: Intermediate Synthesis
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Caption: Two-step synthesis of Poly(propylene fumarate) (PPF).
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Addition Reactions

The electron-withdrawing nature of the two ester groups makes the double bond of dibutyl
fumarate electrophilic and susceptible to conjugate addition reactions.

Dibutyl fumarate is an excellent Michael acceptor, readily reacting with a wide range of
nucleophiles (Michael donors) such as enolates, amines, and thiols.[18][19] This 1,4-addition is
a powerful method for forming carbon-carbon and carbon-heteroatom bonds in a
thermodynamically controlled manner.[20]

Caption: General mechanism of the Michael Addition reaction.

e Aza-Michael Addition: The addition of nitrogen-based nucleophiles is a well-established
reaction for related fumarate and maleate esters.[21]

e Diels-Alder Reaction: As a dienophile, dibutyl fumarate can potentially undergo [4+2]
cycloaddition reactions with conjugated dienes to form cyclohexene derivatives, although
specific examples in the literature are less common than for other fumarates like dimethyl
fumarate.[22]

Biological Reactivity & Signaling

Beyond its industrial applications, dibutyl fumarate exhibits biological activity. Studies have
shown it can act as an immunological adjuvant, enhancing contact hypersensitivity (CHS).[23]

Immunomodulatory Effects

In murine models, dibutyl fumarate was found to enhance the CHS response to fluorescein
isothiocyanate (FITC).[23] The proposed mechanism involves two key events:

» Enhanced Dendritic Cell (DC) Trafficking: DBF facilitates the migration of antigen-presenting
dendritic cells from the skin to the draining lymph nodes.[23]

 Increased Cytokine Production: It promotes an increase in cytokine production within these
lymph nodes, amplifying the immune response.[23]

This suggests that dibutyl fumarate may play a role in aggravating conditions like contact
dermatitis through its influence on the skin sensitization process.[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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